![molecular formula C9H13N B126951 4-Isopropylaniline CAS No. 99-88-7](/img/structure/B126951.png)
4-Isopropylaniline
Overview
Description
4-Isopropylaniline, also known as 4-IPA, is an aromatic amine compound with a molecular formula of C9H13N. It is a colorless liquid with a strong, pungent odor. 4-IPA is a common intermediate in the synthesis of pharmaceuticals, dyes, and other organic compounds. It is also used in the production of nitroaromatic compounds, as well as in the manufacture of photographic film. 4-IPA is a volatile organic compound (VOC) and is classified as a hazardous air pollutant.
Scientific Research Applications
1. Use in Herbicide Metabolite Analysis
4-Isopropylaniline is recognized as a significant metabolite in the study of certain herbicides. Li Fang-shi (2005) demonstrated a method for determining isoproturon and its main metabolite, this compound, in soil, which is crucial for understanding the migration and eco-toxicological evaluation of isoproturon, a selective herbicide (Li Fang-shi, 2005).
2. Role in Cytochrome P450 Catalysis Studies
In 2011, a theoretical study by Li Dongmei and L. Jianyong explored the reaction mechanism of C-alpha-H hydroxylation of 4-chloro-N-cyclopropyl-N-isopropylaniline catalyzed by cytochrome P450. This study provides insights into the enzymatic reactions involving this compound derivatives (Li Dongmei & L. Jianyong, 2011).
3. In the Synthesis of Polyanilines
E. Geniés and P. Noël (1992) investigated the synthesis of polyanilines, including poly(o-isopropylaniline). Their work focused on molecular weights and properties of these polymers, which have implications in materials science (E. Geniés & P. Noël, 1992).
4. In Protein Structure and Stability Research
Bastian Holzberger et al. (2012) discussed the use of unnatural amino acids like 4-fluoroproline to replace natural proline in proteins, affecting their stability and folding behavior. This research sheds light on how modifications at the molecular level can influence protein properties (Bastian Holzberger et al., 2012).
Mechanism of Action
Target of Action
4-Isopropylaniline, also known as p-Aminocumene or Cumidine , is primarily used as a metabolite of the phenylurea herbicide isoproturon . Its primary target is the enzyme responsible for the hydroamination of phenylacetylene .
Mode of Action
The compound interacts with its target enzyme by serving as a substrate for the hydroamination process . This interaction results in the conversion of phenylacetylene to a different compound through the addition of an amino group .
Biochemical Pathways
The biochemical pathway primarily affected by this compound is the metabolic pathway of the herbicide isoproturon . The downstream effects of this interaction include the degradation of isoproturon, thereby reducing its herbicidal activity .
Pharmacokinetics
It is known that the compound is insoluble in water , which may affect its absorption and distribution in the body. Its molecular weight of 135.21 and its lipophilic nature (logP = 2.49 ) suggest that it may be absorbed through lipid membranes. The compound’s bioavailability would be influenced by these factors.
Result of Action
The primary molecular effect of this compound’s action is the hydroamination of phenylacetylene . On a cellular level, this could lead to changes in the metabolic processes involving phenylacetylene.
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of this compound. For instance, its insolubility in water Additionally, it is sensitive to light , which means its stability and efficacy could be reduced upon exposure to light. The compound’s boiling point of 226-227°C and flash point of 92°C also suggest that it may be volatile at high temperatures, potentially affecting its stability and action.
Safety and Hazards
4-Isopropylaniline is combustible and harmful if swallowed . It causes skin irritation and serious eye damage . It may cause respiratory irritation and is very toxic to aquatic life . It is recommended to use this substance only in well-ventilated areas and avoid contact with skin, eyes, and clothing .
Biochemical Analysis
Biochemical Properties
4-Isopropylaniline plays a role in biochemical reactions, particularly as a metabolite of the herbicide isoproturon
Cellular Effects
It is known that this compound is a metabolite of isoproturon, a herbicide, suggesting that it may have significant effects on plant cells .
Molecular Mechanism
It is known to be involved in the metabolism of isoproturon, a herbicide
Metabolic Pathways
This compound is involved in the metabolic pathway of isoproturon, a herbicide . It is formed through two successive N-demethylations, followed by the cleavage of the urea side chain .
properties
IUPAC Name |
4-propan-2-ylaniline | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H13N/c1-7(2)8-3-5-9(10)6-4-8/h3-7H,10H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LRTFPLFDLJYEKT-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1=CC=C(C=C1)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H13N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20243932 | |
Record name | Cumidine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20243932 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
135.21 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Liquid; [Merck Index] Clear dark red liquid; [Sigma-Aldrich MSDS] | |
Record name | 4-Isopropylaniline | |
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CAS RN |
99-88-7 | |
Record name | 4-Isopropylaniline | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=99-88-7 | |
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Record name | Cumidine | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000099887 | |
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Record name | Cumidine | |
Source | DrugBank | |
URL | https://www.drugbank.ca/drugs/DB02114 | |
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Explanation | Creative Common's Attribution-NonCommercial 4.0 International License (http://creativecommons.org/licenses/by-nc/4.0/legalcode) | |
Record name | 4-ISOPROPYLANILINE | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=7198 | |
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Record name | Cumidine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20243932 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4-isopropylaniline | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.002.543 | |
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Record name | 4-isopropylaniline | |
Source | European Chemicals Agency (ECHA) | |
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Record name | CUMIDINE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/0D54T7V7XL | |
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Record name | iso-nLc8Cer | |
Source | Human Metabolome Database (HMDB) | |
URL | http://www.hmdb.ca/metabolites/HMDB0062481 | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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